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Compound of Interest

Compound Name: 2-Naphthoyl chloride

Cat. No.: B145925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Naphthoyl chloride (CAS No. 2243-83-6). The information herein is intended to support
research, development, and quality control activities involving this versatile chemical
intermediate. Data is presented in a clear, tabular format, and standardized experimental
protocols for determining key physical properties are detailed.

Core Physical and Chemical Properties

2-Naphthoyl chloride is an aromatic acyl chloride derived from naphthalene.[1] At room
temperature, it typically appears as a white to gray or brown crystalline solid.[2][3] Its chemical
structure, featuring a naphthalene ring attached to a carbonyl chloride group, makes it a highly
reactive compound, particularly susceptible to hydrolysis.[1][2] This reactivity is fundamental to
its utility in organic synthesis.[4]

Quantitative Physical Data

The following table summarizes the key physical properties of 2-Naphthoyl chloride.
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Property Value Source(s)
Molecular Formula C11H7CIO [5]
Molecular Weight 190.63 g/mol [6]
Melting Point 50-54 °C [3]
Boiling Point 160-162 °C at 11 mmHg [3]

White to gray or brown
Appearance ) ) [2][3]
crystalline solid

Soluble in organic solvents
N such as dichloromethane and
Solubility . ] [1]
ether; insoluble in water

(reacts)

Experimental Protocols

Detailed methodologies for the determination of the primary physical properties of 2-Naphthoyl
chloride are outlined below. These protocols are based on standard laboratory practices for

organic compounds.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a solid compound.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small sample of 2-Naphthoyl chloride is finely ground using a mortar
and pestle to ensure uniform heat distribution.[8]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
creating a compact column of 1-2 mm in height.[9]

Initial Determination (Rapid Heating): The loaded capillary tube is placed in the heating block
of the melting point apparatus. A rapid heating rate (approximately 10-20 °C per minute) is
used to quickly determine an approximate melting range.[10]

Accurate Determination (Slow Heating): A fresh sample is prepared and placed in the
apparatus. The temperature is rapidly brought to about 20 °C below the approximate melting
point observed in the initial determination. The heating rate is then reduced to 1-2 °C per
minute.[11]

Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the last crystal melts (T2) are recorded. The melting point is
reported as the range T1-T2.[9] For a pure substance, this range is typically narrow (0.5-1
°C).[11]

Boiling Point Determination (Thiele Tube Method for
Solids)

For solids with a boiling point that can be determined without decomposition, a micro boiling

point method is suitable.

Apparatus:

Thiele tube

High-boiling point oil (e.g., mineral oil or silicone oil)

Thermometer

Small test tube (fusion tube)
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e Capillary tube (sealed at one end)

e Bunsen burner or other heat source
e Clamp and stand

Procedure:

o Sample Preparation: A small amount of 2-Naphthoyl chloride is placed in the small test
tube.

o Apparatus Assembly: The test tube is attached to the thermometer with a rubber band such
that the bottom of the test tube is level with the thermometer bulb. A capillary tube, with its
open end down, is placed inside the test tube containing the sample.[12]

e Heating: The thermometer and test tube assembly are clamped and lowered into the Thiele
tube containing the heating oil, ensuring the sample is below the oil level. The side arm of
the Thiele tube is gently heated.[12]

o Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.
When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the capillary tube.[12]

e Recording the Boiling Point: Heating is discontinued, and the apparatus is allowed to cool.
The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[12] The barometric pressure should also be recorded as the boiling
point is pressure-dependent.

Solubility Determination

This procedure determines the solubility of 2-Naphthoyl chloride in various solvents, providing
insight into its polarity.

Apparatus:
o Small test tubes

o Graduated pipettes or cylinders
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e Vortex mixer or stirring rods

e Arange of solvents (e.g., water, toluene, dichloromethane, ether)

Procedure:

Sample and Solvent Measurement: Approximately 25 mg of 2-Naphthoyl chloride is placed
into a small test tube.[13]

e Solvent Addition: 0.75 mL of the selected solvent is added to the test tube.[13]

e Mixing: The mixture is agitated vigorously for 10-20 seconds using a vortex mixer or by
flicking the test tube.[14]

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. If the solid is no longer visible and a single clear phase is present, the compound
is considered soluble. If solid remains or the solution is cloudy, it is considered insoluble or
partially soluble.[14]

o Reactivity Note: When testing solubility in water, it is crucial to observe for any signs of a
chemical reaction, such as the evolution of gas (HCI fumes) or the formation of a new solid
(2-naphthoic acid), as 2-Naphthoyl chloride hydrolyzes in water.[1][2]

Synthesis Pathway

2-Naphthoyl chloride is typically synthesized from 2-naphthoic acid. The following diagram
illustrates this common synthetic route.
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Caption: Synthesis of 2-Naphthoyl Chloride from 2-Naphthoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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